Cas no 1421481-67-5 (N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylnaphthalene-1-carboxamide)

• Product Name: N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylnaphthalene-1-carboxamide
• CAS No: 1421481-67-5
• MF: C₂₁H₁₉NO₃
• MW: 333.380465745926
• CID: 5956532
• PubChem ID: 71803441
• Update Time: 2025-07-16

N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylnaphthalene-1-carboxamide
• N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]naphthalene-1-carboxamide
• N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-1-naphthamide
• 1421481-67-5
• VU0548072-1
• F6414-0098
• AKOS024555472

• Inchi： 1S/C21H19NO3/c23-19(15-8-9-20-16(12-15)10-11-25-20)13-22-21(24)18-7-3-5-14-4-1-2-6-17(14)18/h1-9,12,19,23H,10-11,13H2,(H,22,24)
• InChI Key： HCQXBEGFMLKEEF-UHFFFAOYSA-N
• SMILES： C1(C(NCC(C2C=C3C(=CC=2)OCC3)O)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 333.13649347g/mol
• Monoisotopic Mass: 333.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Additional information on N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylnaphthalene-1-carboxamide

Professional Introduction to N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylnaphthalene-1-carboxamide (CAS No. 1421481-67-5)

N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylnaphthalene-1-carboxamide, identified by its CAS number 1421481-67-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural composition of this compound includes a naphthalene core substituted with a hydroxyethyl group and an amide linkage connected to a benzofuran moiety. Such structural features suggest a high degree of molecular complexity, which may contribute to its unique chemical and biological properties.

The benzofuran moiety is a key structural feature of N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylnaphthalene-1-carboxamide. Benzofurans are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The presence of this moiety in the compound suggests that it may exhibit similar pharmacological effects. Furthermore, the hydroxyethyl group attached to the naphthalene ring introduces a polar functional group that could influence the compound's solubility and interactions with biological targets.

In recent years, there has been increasing interest in the development of molecules that incorporate both naphthalene and benzofuran scaffolds due to their demonstrated efficacy in various therapeutic contexts. For instance, studies have shown that naphthalene derivatives can act as potent inhibitors of enzymes involved in cancer progression. Similarly, benzofuran-based compounds have been explored for their potential in treating neurological disorders and infectious diseases. The combination of these two structural motifs in N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylnaphthalene-1-carboxamide may lead to novel pharmacological activities that are not observed with individual scaffolds alone.

The amide functional group in the compound's structure is another critical feature that warrants detailed examination. Amides are well-known for their role as bioisosteres in drug design, often used to modify the pharmacokinetic properties of molecules. The amide linkage in N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylnaphthalene-1-carboxamide could potentially enhance the compound's metabolic stability and bioavailability. Additionally, amide-based compounds have been reported to exhibit significant binding affinity to various biological targets, including receptors and enzymes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental assays. Molecular docking studies have been particularly useful in understanding the binding interactions between N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylnaphthalene-1-carboxamide and potential target proteins. These studies have suggested that the compound may interact with enzymes involved in inflammation and cell proliferation, making it a promising candidate for further investigation.

The synthesis of N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylnaphthalene-1-carboxamide presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it possible to construct such molecules with greater efficiency and precision. For example, transition metal-catalyzed reactions have been employed to facilitate the formation of key bonds within the molecule. These advances have not only improved yield but also reduced the environmental impact of synthetic processes.

Evaluation of the pharmacological properties of N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylnaphthalene-1-carboxamide is ongoing in several research laboratories. Initial studies have demonstrated promising results in vitro, indicating potential therapeutic effects against various diseases. Further preclinical studies are necessary to confirm these findings and assess the compound's safety and efficacy in vivo. The development of such novel compounds represents a significant step forward in the quest for new treatments for human diseases.

The impact of N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethylnaphthalene-1-carboxamide extends beyond its immediate applications in drug development. Its unique structural features make it a valuable tool for studying molecular interactions at a fundamental level. By understanding how this compound interacts with biological targets, researchers can gain insights into disease mechanisms and develop more effective therapeutic strategies.

In conclusion, N-2-(2,3-dihydro-1-benzofuran-5-ylyl)-whydroxyethynaphthalene-wcarboxamide (CAS No.w142148-w67